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Compound of Interest

Compound Name:

2-

(Cyclopropylmethoxy)isonicotinic

acid

CAS No.: 1019546-32-7

Cat. No.: B1385776

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction
2-(Cyclopropylmethoxy)isonicotinic acid is a heterocyclic organic compound with potential

applications in medicinal chemistry and drug discovery. Its structure, featuring a pyridine core

substituted with a carboxylic acid and a cyclopropylmethoxy group, makes it an attractive

scaffold for the development of novel therapeutic agents. This document provides a detailed

protocol for the synthesis of 2-(Cyclopropylmethoxy)isonicotinic acid, grounded in the

principles of nucleophilic aromatic substitution, specifically the Williamson ether synthesis. The

outlined procedure is designed to be robust and reproducible, offering researchers a reliable

method for obtaining this valuable compound.

Synthetic Strategy: A Mechanistic Overview
The synthesis of 2-(Cyclopropylmethoxy)isonicotinic acid is achieved through a nucleophilic

aromatic substitution reaction. The electron-withdrawing nature of the nitrogen atom and the
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carboxylic acid group in the pyridine ring activates the 2-position for nucleophilic attack.[1] This

protocol employs the well-established Williamson ether synthesis, which involves the reaction

of an alkoxide with a suitable alkyl halide or, in this case, an activated aryl chloride.[2][3][4][5][6]

The reaction proceeds in two key steps:

Deprotonation: Cyclopropylmethanol is deprotonated by a strong base, such as sodium

hydride (NaH), to form the corresponding sodium cyclopropylmethoxide. This alkoxide is a

potent nucleophile.

Nucleophilic Attack: The generated cyclopropylmethoxide attacks the electron-deficient

carbon at the 2-position of 2-chloroisonicotinic acid, displacing the chloride leaving group.

Subsequent workup and acidification yield the desired 2-
(Cyclopropylmethoxy)isonicotinic acid.

The choice of a polar aprotic solvent, such as N,N-Dimethylformamide (DMF), is crucial as it

effectively solvates the cation of the base, thereby enhancing the nucleophilicity of the alkoxide.

Visualizing the Synthesis Workflow
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Starting Materials

Reaction Workup & Purification Final Product

2-Chloroisonicotinic Acid
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DMF (Solvent)

Quench with Water1. Reaction Completion Acidify with HCl Extract with Ethyl Acetate Dry & Concentrate Recrystallization or
Column Chromatography 2-(Cyclopropylmethoxy)isonicotinic Acid2. Isolation
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Caption: Synthetic workflow for 2-(Cyclopropylmethoxy)isonicotinic acid.

Experimental Protocol
Materials:

2-Chloroisonicotinic acid

Cyclopropylmethanol

Sodium hydride (60% dispersion in mineral oil)

N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate
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Hexanes

Hydrochloric acid (1 M)

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate or sodium sulfate

Deionized water

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Nitrogen or argon gas inlet

Addition funnel

Separatory funnel

Rotary evaporator

Standard laboratory glassware

pH paper or pH meter

Procedure:

Reaction Setup:

To a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen

inlet, and a thermometer, add 2-chloroisonicotinic acid (1.0 eq).

Add anhydrous DMF to dissolve the starting material.
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Cool the flask to 0 °C in an ice bath.

Formation of the Alkoxide:

In a separate dry flask, dissolve cyclopropylmethanol (1.2 eq) in a minimal amount of

anhydrous DMF.

Carefully add sodium hydride (1.3 eq, 60% dispersion in oil) portion-wise to the

cyclopropylmethanol solution at 0 °C. Caution: Hydrogen gas is evolved. Ensure adequate

ventilation.

Allow the mixture to stir at 0 °C for 30 minutes to ensure complete formation of the

alkoxide.

Nucleophilic Substitution:

Slowly add the freshly prepared sodium cyclopropylmethoxide solution to the cooled

solution of 2-chloroisonicotinic acid via an addition funnel over 30 minutes, maintaining the

temperature at 0 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm

to room temperature.

Stir the reaction at room temperature for 12-18 hours. Monitor the reaction progress by

thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Workup:

Once the reaction is complete, cool the mixture to 0 °C in an ice bath.

Carefully quench the reaction by the slow, dropwise addition of deionized water to

decompose any unreacted sodium hydride.

Acidify the mixture to a pH of approximately 3-4 with 1 M hydrochloric acid. The product

should precipitate out of the solution.

Extract the aqueous layer with ethyl acetate (3 x volume of DMF).
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Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure using a rotary evaporator.

Purification:

The crude product can be purified by recrystallization from a suitable solvent system such

as ethanol/water or ethyl acetate/hexanes.

Alternatively, for higher purity, the crude material can be purified by column

chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl

acetate in hexanes with 1% acetic acid).

Quantitative Data Summary
Parameter Value Notes

Reactants

2-Chloroisonicotinic acid 1.0 eq

Cyclopropylmethanol 1.2 eq

Sodium Hydride (60%) 1.3 eq

Solvent

Anhydrous DMF ~10 mL / g of starting material

Reaction Conditions

Temperature 0 °C to Room Temperature

Reaction Time 12-18 hours Monitor by TLC/LC-MS

Workup

pH Adjustment 3-4 Using 1 M HCl

Expected Yield 70-85% Varies with purification method

Characterization
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The final product, 2-(Cyclopropylmethoxy)isonicotinic acid, should be characterized to

confirm its identity and purity.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals

for the cyclopropyl group (multiplets in the upfield region), the methylene protons of the

methoxy group (a doublet), and the aromatic protons of the pyridine ring.

¹³C NMR Spectroscopy: The carbon NMR spectrum will show distinct signals for the

carboxylic acid carbon, the carbons of the pyridine ring, the methylene carbon, and the

carbons of the cyclopropyl ring.

Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should confirm

the molecular weight of the product.

Purity Analysis: Purity can be assessed by High-Performance Liquid Chromatography

(HPLC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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